Cas no 2870661-07-5 (1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- )

• Product Name: 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl-
• CAS No: 2870661-07-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5563168
• Update Time: 2025-06-03

1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-1-oxaspiro[5.5]undecane-4-carboxylic acid (ACI)
• 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl-

• Inchi： 1S/C13H22O3/c1-12(2)4-6-13(7-5-12)9-10(11(14)15)3-8-16-13/h10H,3-9H2,1-2H3,(H,14,15)
• InChI Key： RNGQBHVWTPPBOE-UHFFFAOYSA-N
• SMILES： O=C(C1CC2(CCC(C)(C)CC2)OCC1)O

Additional information on 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl-

Research Brief on 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- (CAS: 2870661-07-5)

The compound 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- (CAS: 2870661-07-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic carboxylic acid derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its potential as a novel pharmacophore.

One of the key advancements in the research of this compound is its efficient synthesis via a multi-step organic transformation, which has been optimized to achieve high yields and purity. The spirocyclic core structure, characterized by a 1-oxaspiro[5.5]undecane framework, provides a rigid scaffold that can be further functionalized to enhance its biological activity. The presence of the carboxylic acid moiety at the 4-position and the two methyl groups at the 9-position are critical for its interaction with biological targets, as demonstrated in recent molecular docking studies.

In vitro and in vivo studies have revealed that 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions.

Furthermore, recent investigations into its antimicrobial properties have demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways. This dual mechanism reduces the likelihood of resistance development, making it a promising candidate for addressing the global challenge of antimicrobial resistance.

In the context of cancer research, preliminary studies have indicated that this compound can induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins and inhibiting angiogenesis. Its ability to cross the blood-brain barrier also opens up possibilities for its use in treating central nervous system (CNS) malignancies. However, further preclinical and clinical studies are needed to fully elucidate its efficacy and safety profile.

In conclusion, 1-Oxaspiro[5.5]undecane-4-carboxylic acid, 9,9-dimethyl- (CAS: 2870661-07-5) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features, combined with its broad-spectrum biological activities, make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, mechanism of action, and optimization of its pharmacokinetic properties will be crucial for its development into a clinically viable drug candidate.